Cas no 16636-62-7 (2-(Acetoacetyl)phenol)

2-(Acetoacetyl)phenol Properties

Names and Identifiers

• 1,3-Butanedione,1-(2-hydroxyphenyl)-
• 1-(2-hydroxyphenyl)butane-1,3-dione
• 2-(Acetoacetyl)phenol
• SALICYLOYLACETONE
• o-Acetoacetylphenol
• o-Hydroxybenzoylacetone
• 2-Hydroxybenzoylacetone
• TIMTEC-BB SBB007835
• O-Hydroxybenzoylace
• 2-Acetyl-2'-hydroxyacetophenone
• 1-(2-HYDROXYPHENYL)-1,3-BUTANEDIONE
• 16636-62-7
• CS-0213331
• MFCD00013967
• 2-(acetoacetyl)phenol, AldrichCPR
• DTXSID00168093
• FAIACLOKYTYHSR-UHFFFAOYSA-N
• BP-11298
• SCHEMBL2240149
• AKOS006229152
• 1,3-Butanedione, 1-(2-hydroxyphenyl)-
• FT-0608712
• 1-(2-Hydroxyphenyl)-1,3-butanedione #
• DB-043648
• 1-(2-Hydroxyphenyl)-1,3-butanedione
• G73570
• +Expand

• MDL： MFCD00013967
• InChIKey： FAIACLOKYTYHSR-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O3/c1-7(11)6-10(13)8-4-2-3-5-9(8)12/h2-5,12H,6H2,1H3
• SMILES： OC1=CC=CC=C1C(CC(C)=O)=O

Computed Properties

• Exact Mass: 178.062994g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.062994g/mol
• Monoisotopic Mass: 178.062994g/mol
• Topological Polar Surface Area: 54.4Ų
• Heavy Atom Count: 13
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.55400
• PSA: 54.37000
• Refractive Index: 1.547
• Boiling Point: 295.1 °C at 760 mmHg
• Melting Point: 102 ºC (ligroine ethanol )
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 146.5 °C
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• Density: 1.191±0.06 g/cm3 (20 ºC 760 Torr),

2-(Acetoacetyl)phenol Security Information

• Safety Term：S26-36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：(BD146135)
• Risk Phrases： 36/37/38-22
• Signal Word：warning

2-(Acetoacetyl)phenol Customs Data

• HS CODE：2914501900
• Customs Data：

  China Customs Code:

  2914501900

  Overview:

  2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%